Cas no 2228684-42-0 (5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine)

• Product Name: 5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine
• CAS No: 2228684-42-0
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• CID: 5804494
• PubChem ID: 165973331
• Update Time: 2025-05-20

5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine
• EN300-1977691
• 5-chloro-2-fluoro-3-[(oxiran-2-yl)methyl]pyridine
• 2228684-42-0

• Inchi： 1S/C8H7ClFNO/c9-6-1-5(2-7-4-12-7)8(10)11-3-6/h1,3,7H,2,4H2
• InChI Key： ZUPIJPQAFGLATP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CC1CO1)F

Computed Properties

• Exact Mass: 187.0200197g/mol
• Monoisotopic Mass: 187.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.4Ų

Additional information on 5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine

Introduction to 5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine (CAS No. 2228684-42-0)

5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine, identified by the chemical compound code CAS No. 2228684-42-0, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the pyridine family, which is renowned for its broad applications in medicinal chemistry due to its versatile structural framework. The presence of both chloro and fluoro substituents, along with an oxiran-2-ylmethyl side chain, imparts unique reactivity and functionalization potential, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine consists of a pyridine ring substituted at the 5-position with a chlorine atom, at the 2-position with a fluorine atom, and at the 3-position with an oxiran-2-ylmethyl group. This arrangement not only enhances its synthetic utility but also opens up possibilities for diverse biological activities. The chloro and fluoro groups are particularly important in medicinal chemistry, as they can influence the metabolic stability, binding affinity, and overall pharmacokinetic properties of the resulting drug candidates.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in many biologically active molecules. The compound 5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine (CAS No. 2228684-42-0) stands out as a promising candidate for further exploration in this context. Its unique structural features make it an attractive scaffold for designing new drugs targeting various diseases.

One of the most compelling aspects of 5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine is its potential as a precursor for the synthesis of more complex pharmacophores. The oxiran-2-ylmethyl group, for instance, can undergo various transformations such as ring-opening reactions with nucleophiles, allowing for the introduction of different functional groups at strategic positions within the molecule. This flexibility is crucial in drug design, where precise control over molecular structure is essential for achieving desired biological effects.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective modifications of the pyridine core and its substituents. These methods have opened up new avenues for exploring the chemical space around 5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine, leading to novel derivatives with improved pharmacological profiles.

The pharmaceutical industry has been particularly interested in compounds that exhibit anti-inflammatory, antiviral, or anticancer properties. The structural motifs present in 5-chloro-2-fluoro-3-(oxiran-2-yl)methylpyridine suggest that it may be a valuable starting point for developing drugs with these therapeutic effects. For instance, modifications at the 5-position and 3-position could lead to compounds that interact with specific biological targets involved in inflammation or cancer progression.

Moreover, the presence of both electron-withdrawing and electron-donating groups in this molecule allows for fine-tuning of its electronic properties. This feature is particularly important in drug design, as it can influence how the molecule interacts with biological targets such as enzymes or receptors. By carefully selecting substituents and optimizing their positions, chemists can enhance binding affinity and selectivity.

Another area where this compound shows promise is in materials science. Pyridine derivatives have been used in various applications, including organic electronics and coordination chemistry. The unique reactivity of 5-chloro-2-fluoro-3-(oxiran-2-ylmethylpyridine) could make it a useful building block for designing new materials with tailored properties.

In conclusion, 5-chloro-2-fluoro--(oxiran--2--ylmethyl)pyridine (CAS No. 2228684--42--0) is a versatile intermediate with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it an attractive scaffold for designing new drugs targeting various diseases. Recent advances in synthetic methodologies have further enhanced its utility, opening up new possibilities for exploration in drug discovery and material development.